Cas no 61799-47-1 (1,3,5-Triazine-2,4(1H,3H)-dione, 6-[(2-aminoethyl)amino]-)

• Product Name: 1,3,5-Triazine-2,4(1H,3H)-dione, 6-[(2-aminoethyl)amino]-
• CAS No: 61799-47-1
• MF: C₅H₉N₅O₂
• MW: 171.157259702682
• CID: 465783
• PubChem ID: 71392002
• Update Time: 2025-04-19

1,3,5-Triazine-2,4(1H,3H)-dione, 6-[(2-aminoethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4(1H,3H)-dione, 6-[(2-aminoethyl)amino]-
• 6-(2-aminoethylamino)-1H-1,3,5-triazine-2,4-dione
• DTXSID50813824
• 6-[(2-Aminoethyl)amino]-1,3,5-triazine-2,4(1H,3H)-dione
• 61799-47-1

• Inchi： 1S/C5H9N5O2/c6-1-2-7-3-8-4(11)10-5(12)9-3/h1-2,6H2,(H3,7,8,9,10,11,12)
• InChI Key： INGRGLRTONQCNI-UHFFFAOYSA-N
• SMILES： O=C1NC(N=C(N1)NCCN)=O

Computed Properties

• Exact Mass: 171.07577
• Monoisotopic Mass: 171.07562455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 108.61